Cas no 2377608-06-3 (6-Bromo-1-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indole)

• Product Name: 6-Bromo-1-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indole
• CAS No: 2377608-06-3
• MF: C₁₅H₁₉BBrNO₂
• MW: 336.031863451004
• CID: 5523988
• Update Time: 2025-10-28

6-Bromo-1-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indole
• 1H-Indole, 6-bromo-1-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• Inchi： 1S/C15H19BBrNO2/c1-14(2)15(3,4)20-16(19-14)13-8-10-6-7-11(17)9-12(10)18(13)5/h6-9H,1-5H3
• InChI Key： PLOKIUPSPWQDAY-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC(Br)=C2)C=C1B1OC(C)(C)C(C)(C)O1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 436.0±25.0 °C(Predicted)

Additional information on 6-Bromo-1-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indole

6-Bromo-1-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indole

6-Bromo-1-methyl-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indole is a highly specialized organic compound with the CAS number 2377608-06-3. This compound belongs to the class of indoles, which are aromatic heterocycles widely studied in medicinal chemistry and organic synthesis. The presence of a bromine atom at the 6-position and a tetramethyl-dioxaborolane substituent at the 2-position makes this compound particularly interesting for its potential applications in drug discovery and materials science.

The structure of 6-Bromo-1-methyl-indole is characterized by a fused bicyclic system consisting of a benzene ring and a pyrrole ring. The substitution pattern at positions 1 and 2 introduces functional groups that can influence the compound's reactivity and biological activity. The methyl group at position 1 adds steric bulk and may enhance stability or solubility depending on the context. Meanwhile, the 4,4,5,5-tetramethyl-dioxaborolane group at position 2 is a boron-containing moiety that is often used as a protecting group or as a handle for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules with high efficiency. For instance, researchers have employed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to introduce boron-containing groups onto indole frameworks. These methods not only improve the yield but also allow for greater control over stereochemistry and regioselectivity. The integration of dioxaborolane groups into indole derivatives has opened new avenues for exploring their properties in diverse chemical environments.

In terms of biological activity, indole derivatives are known for their ability to interact with various protein targets, including kinases and G-protein coupled receptors (GPCRs). The bromine substituent in this compound could act as an electron-withdrawing group, potentially modulating the electronic properties of the molecule to enhance binding affinity or selectivity. Furthermore, the presence of bulky substituents like the tetramethyl-dioxaborolane group might influence pharmacokinetic profiles by affecting absorption and metabolism.

From a materials science perspective, boron-containing heterocycles have gained attention due to their potential applications in optoelectronic devices. The unique electronic properties of these compounds make them suitable candidates for light-emitting diodes (LEDs) or solar cells. By incorporating such groups into indole frameworks, researchers can tailor the optical and electronic characteristics of materials for specific applications.

Another area where this compound holds promise is in catalytic processes. The boron atom in the dioxaborolane group can act as a Lewis acid center, facilitating catalytic cycles in organic synthesis. This property has been exploited in asymmetric catalysis to synthesize chiral molecules with high enantioselectivity. Recent studies have demonstrated that such boron-containing catalysts can significantly accelerate reaction rates while maintaining high levels of stereochemical control.

Moreover, computational chemistry has played a pivotal role in understanding the properties of 6-Bromo-1-methyl-indole derivatives. Advanced molecular modeling techniques allow researchers to predict how structural modifications will affect physical and chemical properties. For example, density functional theory (DFT) calculations have been used to study the electronic structure of this compound and its reactivity under different conditions.

In conclusion,6-Bromo-1-methyl-indole derivatives represent a fascinating class of compounds with diverse applications across multiple disciplines. Their unique structural features make them valuable tools for advancing both fundamental research and applied technologies. As our understanding of their properties continues to grow through cutting-edge research methodologies like machine learning-driven drug discovery and high-throughput screening techniques, we can expect even more innovative applications to emerge in the near future.